2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile

• IUPAC Name: (E)-3-(2-ethoxyphenyl)-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C26H20N2OS/c1-2-29-25-11-7-6-10-22(25)16-23(17-27)26-28-24(18-30-26)21-14-12-20(13-15-21)19-8-4-3-5-9-19/h3-16,18H,2H2,1H3/b23-16+
• InChI Key: XKOYIOGALQAEMC-XQNSMLJCSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C26H20N2OS
• Molecular Weight: 408.5 g/mol

Description

2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and pathways involved in tumor growth and inflammation. The compound has also been found to modulate the levels of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile has several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of certain microorganisms. The compound has also been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile in lab experiments is its potential applications in various fields of research. The compound has been found to have multiple biological activities, which makes it a versatile tool for studying different biological processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile. One of the directions is to study its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Another direction is to investigate the structure-activity relationship of the compound to optimize its biological activities. Additionally, the development of new synthesis methods for the compound may also be explored to improve its yield and purity.
Conclusion:
2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in the treatment of cancer, inflammation, and neurodegenerative diseases make it a valuable tool for studying different biological processes. Further research is needed to fully understand the mechanism of action and optimize the biological activities of this compound.

Scientific Research Applications

2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(2-ethoxyphenyl)acrylonitrile has been found to have potential applications in various fields of scientific research. It has been reported to have antitumor, anti-inflammatory, and antimicrobial properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.